rac-(2R,3R)-1-cyclopropyl-2-(1-methyl-1H-imidazol-5-yl)-6-oxopiperidine-3-carboxylic acid, trans

• IUPAC Name: (2S,3S)-1-cyclopropyl-2-(3-methylimidazol-4-yl)-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C13H17N3O3/c1-15-7-14-6-10(15)12-9(13(18)19)4-5-11(17)16(12)8-2-3-8/h6-9,12H,2-5H2,1H3,(H,18,19)/t9-,12-/m0/s1
• InChI Key: XYGZRKXUXAMXOE-CABZTGNLSA-N
• Canonical SMILES: CN1C=NC=C1C2C(CCC(=O)N2C3CC3)C(=O)O
• Isomeric SMILES: CN1C=NC=C1[C@@H]2[C@H](CCC(=O)N2C3CC3)C(=O)O
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

This compound is a racemic mixture with the IUPAC name (2S,3S)-2- (1-methyl-1H-imidazol-5-yl)-6-oxo-1-propylpiperidine-3-carboxylic acid. It has a molecular weight of 265.31. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H19N3O3/c1-3-6-16-11 (17)5-4-9 (13 (18)19)12 (16)10-7-14-8-15 (10)2/h7-9,12H,3-6H2,1-2H3, (H,18,19)/t9-,12-/m0/s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Other physical and chemical properties such as solubility, melting point, and boiling point are not specified in the sources I have access to.

Scientific Research Applications

Enantioselective Synthesis

Researchers have developed methods for the resolution and use in α-amino acid synthesis of imidazolidinone glycine derivatives, which are closely related to the compound . These derivatives have been efficiently resolved by crystallization of diastereoisomeric ammonium salts with chiral acids. The enantiomerically pure compounds obtained are valuable for synthesizing amino acids and peptides with high enantioselectivity (Fitzi & Seebach, 1988).

Crystal Structure Analysis

In a study on halogenated carboxylic acids, the crystallization and structural elucidation of enantiopure and racemic compounds related to our compound of interest were reported. This work provides insights into intermolecular interactions, hydrogen bonding motifs, and preferred conformations in the solid state, which are crucial for designing new materials and drugs (Seidel et al., 2020).

Catalysis and Polymerization

N-heterocyclic carbene (NHC) group 13 metal adducts, which are structurally related to the compound , have been synthesized and described as efficient initiators for ring-opening polymerization (ROP) of rac-lactide. This application is particularly relevant for producing biodegradable and biocompatible polymers (Schnee et al., 2017).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.